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Compound of Interest

Compound Name: 2-Methoxyhexane

Cat. No.: B15478497

Essential Safety and Handling Guide for 2-
Methoxyhexane

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with 2-Methoxyhexane. Adherence to these procedures is essential for
ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification

2-Methoxyhexane is classified as a flammable liquid.[1][2] Based on data for similar
compounds, it should be treated as potentially harmful if swallowed.[1][2] It is crucial to handle
this chemical with care, avoiding contact with skin, eyes, and inhalation of vapors.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is the primary defense against chemical
exposure. When handling 2-Methoxyhexane, the following PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles and/or a face shield to protect
against splashes.[1] Standard safety glasses do not provide adequate protection.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect
gloves for any signs of degradation or perforation before use.
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» Skin and Body Protection: A flame-retardant lab coat or chemical-resistant apron should be
worn over personal clothing.[3] In case of significant splash risk, chemical-resistant coveralls
are recommended. Always wear closed-toe shoes.[4]

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of vapors.[5][6] If engineering controls are
insufficient, a NIOSH-approved respirator may be necessary.[7]

Chemical and Physical Properties

The following table summarizes key quantitative data for 2-Methoxyhexane.

Property Value

Molecular Formula C7H160

Molecular Weight 116.20 g/mol

IUPAC Name 2-methoxyhexane

CAS Number 25246-71-3

InChlKey OVLZCXHCJICDIIB-UHFFFAOYSA-N
Canonical SMILES CCccc(c)oc

(Data sourced from PubChem CID 12346042)[8]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and compliance.

Step-by-Step Handling Protocol

e Preparation:
o Ensure a chemical fume hood is operational and available.

o Clear the work area of all ignition sources, such as open flames, hot surfaces, and spark-
producing equipment.[1][2][3]
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o Verify that safety equipment, including an eyewash station and safety shower, is
accessible and functional.[7]

o Don all required PPE as specified above.

e Handling and Use:

[e]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3]

o

Use only non-sparking tools when opening or handling containers.[1]

[¢]

Keep the container tightly closed when not in use.[1][2][3]

[¢]

Avoid breathing vapors or mists.[7][9]

[e]

Wash hands thoroughly after handling the chemical.[1][7]

e Spill Management:

[¢]

In case of a spill, evacuate non-essential personnel from the area.

[¢]

Eliminate all ignition sources.

[e]

Contain the spill using a liquid-absorbent material like Chemizorb® or diatomite.[1][6]

o

Collect the absorbed material into a suitable, labeled container for disposal.

[¢]

Clean the affected area thoroughly.

o

Do not allow the product to enter drains or waterways.[1][3]

First Aid Measures

« If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON
CENTER or physician.[1][6][7]

« If on Skin: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water/shower.[1][2]
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« If Inhaled: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[1][7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing and seek medical attention.[1][7]

Disposal Plan

All waste materials, including unused 2-Methoxyhexane and contaminated absorbents, must
be treated as hazardous waste.

o Collect all chemical waste in a clearly labeled, sealed, and appropriate container.

e Dispose of the waste through an approved hazardous waste disposal plant, following all
local, regional, and national regulations.[1][7]

» Do not dispose of 2-Methoxyhexane down the drain or with general laboratory trash.

Workflow for Handling 2-Methoxyhexane
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After Use

Store Securely
- Tightly Closed
- Well-Ventilated Area
- Away from Heat

1. Preparation
- Verify Fume Hood
- Remove Ignition Sources
- Check Safety Equipment
- Don PPE

Proceed
\

2. Handling
- Ground Equipment
- Use Non-Sparking Tools
- Keep Container Closed
- Avoid Inhalation/Contact

ctivate Protocol

\

Exposure Occurs

mmediate Action

aste Generated

Spill Response
- Evacuate & Ventilate
- Use Absorbent Material
- Collect for Disposal

End of Process

First Aid

- Skin: Rinse with Water

- Eyes: Rinse with Water
- Ingestion: Call Poison Center
- Inhalation: Fresh Air

3. Disposal
- Collect in Labeled Container
- Use Approved Waste Service

- Follow Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of 2-Methoxyhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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